3,7,11-Trimethyldodeca-2,4-dienoic acid

• Molecular Formula: C15H26O2
• Molecular Weight: 238.37 g/mol
• IUPAC Name: 3,7,11-trimethyldodeca-2,4-dienoic acid
• InChI: InChI=1S/C15H26O2/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15(16)17/h6,10-13H,5,7-9H2,1-4H3,(H,16,17)
• InChI Key: QMVSVDPAWIVPNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)CC=CC(=CC(=O)O)C

Description

3,7,11-Trimethyldodeca-2,4-dienoic acid is a useful research compound. Its molecular formula is C15H26O2 and its molecular weight is 238.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 350 ml. of ethanol, 105 ml. of water and 70 ml. of 50% aqueous sodium hydroxide is added 46.5 g. of ethyl 3,7,11-trimethyldodeca-2,4-dienoate (40% cis, trans and 60% trans, trans). The mixture is refluxed for about 19 hours. After cooling, ethanol is removed under reduced pressure and water added followed by extraction with ether to yield 3,7,11-trimethyldodeca-2,4-dienoic acid containing about 58% trans, trans isomer. Conversion of the thus-obtained acid to the S-benzyl-isothiouronium salt recrystallized from aqueous methanol, and regeneration of the acid with ether-aqueous hydrochloric acid provides crystalline trans, trans, 3,7,11-trimethyldodeca-2,4-dienoic acid.